Cas no 1496200-27-1 (1-ethyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid)

• Product Name: 1-ethyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid
• CAS No: 1496200-27-1
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 4602377
• PubChem ID: 64064974
• Update Time: 2025-10-19

1-ethyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-ethyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxo-

• Inchi： 1S/C12H17N3O3/c1-3-15-10(16)5-4-9(12(17)18)11(15)8-6-13-14(2)7-8/h6-7,9,11H,3-5H2,1-2H3,(H,17,18)
• InChI Key： BSGFYDZTLSLFCP-UHFFFAOYSA-N
• SMILES： N1(CC)C(=O)CCC(C(O)=O)C1C1=CN(C)N=C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 504.4±50.0 °C at 760 mmHg
• Flash Point: 258.8±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-ethyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-ethyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid

Comprehensive Overview of 1-ethyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid (CAS No. 1496200-27-1)

The compound 1-ethyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid (CAS No. 1496200-27-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a piperidine core with a pyrazole substituent, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions. The presence of both carboxylic acid and ketone functional groups further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for heterocyclic compounds like 1-ethyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid has surged, driven by their role in developing targeted therapies. This compound aligns with trends in precision medicine, where molecules with specific binding affinities are crucial. For instance, its pyrazole moiety is often explored in kinase inhibitor design, a hot topic in oncology research. Additionally, its piperidine backbone is frequently utilized in CNS drug development, addressing conditions like neurodegenerative diseases and pain management.

The synthesis of CAS No. 1496200-27-1 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. These methods resonate with the growing emphasis on green chemistry, as researchers seek sustainable alternatives to traditional synthetic routes. The compound’s solubility and stability profiles also make it suitable for formulation studies, a key consideration in drug delivery optimization.

From a commercial perspective, 1-ethyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid is available through specialized chemical suppliers catering to pharmaceutical and academic laboratories. Its pricing and availability often depend on scale, with custom synthesis services offering tailored quantities for research needs. Analytical data, including HPLC, NMR, and mass spectrometry results, are typically provided to ensure quality compliance, meeting the stringent standards of regulatory agencies.

Looking ahead, the potential of CAS No. 1496200-27-1 extends beyond current applications. With the rise of AI-driven drug discovery, compounds like this are being screened virtually for novel targets, accelerating the identification of lead candidates. Furthermore, its structural features align with interests in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degrading disease-causing proteins. As such, this molecule exemplifies the intersection of traditional medicinal chemistry and cutting-edge biotechnology.

In summary, 1-ethyl-2-(1-methyl-1H-pyrazol-4-yl)-6-oxopiperidine-3-carboxylic acid represents a promising entity in modern science. Its multifaceted chemistry and applicability in high-value research areas underscore its importance. For those exploring small molecule therapeutics or chemical biology tools, this compound offers a compelling starting point, bridging innovation with practicality.